Cas no 1805135-24-3 (Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate
• CAS No: 1805135-24-3
• MF: C₁₁H₈F₂INO₂
• MW: 351.088002204895
• CID: 4958814
• Update Time: 2025-06-14

Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate

• Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)6-3-7(10(12)13)8(5-15)9(14)4-6/h3-4,10H,2H2,1H3
• InChI Key： CRJUOYZETACJDV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate

Comprehensive Overview of Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate (CAS No. 1805135-24-3)

Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate (CAS No. 1805135-24-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique combination of cyano, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₁H₈F₂INO₂, offers exceptional reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals, such as kinase inhibitors and antiviral agents. The iodo substituent further enables cross-coupling reactions, aligning with the growing trend of transition-metal-catalyzed synthesis in modern organic chemistry.

From an industrial perspective, this compound exemplifies the convergence of green chemistry and atom-economical design. Its synthesis often involves catalytic fluorination techniques, a hot topic in sustainable manufacturing. Laboratories worldwide are optimizing protocols to improve yield and purity, addressing common search queries like "high-purity Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate synthesis" or "CAS 1805135-24-3 solubility parameters".

The compound's spectroscopic properties (e.g., distinct ¹⁹F NMR signals) make it analytically tractable, while its crystalline morphology attracts interest in solid-state chemistry. Recent publications highlight its utility in constructing heterocyclic scaffolds, responding to the pharmaceutical industry's need for diverse chemical space exploration.

Quality control remains paramount for CAS 1805135-24-3, with HPLC and LC-MS being standard characterization tools. Suppliers frequently address buyer concerns about storage conditions (typically -20°C under inert atmosphere) and batch-to-batch consistency—key factors influencing purchasing decisions in competitive markets.

Looking ahead, Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate is poised to play a pivotal role in precision medicine development, particularly in targeted therapies. Its structural motifs align with emerging trends in fragment-based drug design, answering frequent researcher inquiries about "multifunctional aromatic building blocks". As regulatory frameworks evolve, this compound's REACH compliance status remains a critical discussion point for European markets.